Cas no 1226451-28-0 (4-(benzyloxy)methyl-1-4-(trifluoromethoxy)benzenesulfonylpiperidine)

• Product Name: 4-(benzyloxy)methyl-1-4-(trifluoromethoxy)benzenesulfonylpiperidine
• CAS No: 1226451-28-0
• MF: C₂₀H₂₂F₃NO₄S
• MW: 429.453195095062
• CID: 6021229
• PubChem ID: 49677829
• Update Time: 2025-06-11

4-(benzyloxy)methyl-1-4-(trifluoromethoxy)benzenesulfonylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(benzyloxy)methyl-1-4-(trifluoromethoxy)benzenesulfonylpiperidine
• 4-(phenylmethoxymethyl)-1-[4-(trifluoromethoxy)phenyl]sulfonylpiperidine
• 4-[(benzyloxy)methyl]-1-[4-(trifluoromethoxy)benzenesulfonyl]piperidine
• F5940-1932
• VU0528459-1
• AKOS024527861
• 4-((benzyloxy)methyl)-1-((4-(trifluoromethoxy)phenyl)sulfonyl)piperidine
• 1226451-28-0

• Inchi： 1S/C20H22F3NO4S/c21-20(22,23)28-18-6-8-19(9-7-18)29(25,26)24-12-10-17(11-13-24)15-27-14-16-4-2-1-3-5-16/h1-9,17H,10-15H2
• InChI Key： MKIKHYQOQREKLR-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(OC(F)(F)F)C=C2)(=O)=O)CCC(COCC2=CC=CC=C2)CC1

Computed Properties

• Exact Mass: 429.12216384g/mol
• Monoisotopic Mass: 429.12216384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 64.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(benzyloxy)methyl-1-4-(trifluoromethoxy)benzenesulfonylpiperidine

Research Brief on 4-(benzyloxy)methyl-1-4-(trifluoromethoxy)benzenesulfonylpiperidine (CAS: 1226451-28-0): Recent Advances and Applications

The compound 4-(benzyloxy)methyl-1-4-(trifluoromethoxy)benzenesulfonylpiperidine (CAS: 1226451-28-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonylpiperidine derivative is being investigated for its potential therapeutic applications, particularly in the modulation of biological targets such as ion channels, enzymes, and receptors. Recent studies have highlighted its unique structural features, including the trifluoromethoxy and benzyloxy moieties, which contribute to its pharmacological properties and metabolic stability.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of 4-(benzyloxy)methyl-1-4-(trifluoromethoxy)benzenesulfonylpiperidine as a potential inhibitor of the NLRP3 inflammasome, a key player in inflammatory diseases. The researchers employed a combination of computational modeling and in vitro assays to demonstrate the compound's ability to bind to the NLRP3 protein and inhibit its activation. The results indicated a promising IC50 value in the low micromolar range, suggesting its potential as a lead compound for further optimization.

In another recent investigation, the compound's role in central nervous system (CNS) disorders was examined. A preclinical study published in ACS Chemical Neuroscience reported that 4-(benzyloxy)methyl-1-4-(trifluoromethoxy)benzenesulfonylpiperidine exhibited significant blood-brain barrier permeability and demonstrated neuroprotective effects in a rodent model of Parkinson's disease. The study attributed these effects to the compound's ability to modulate oxidative stress pathways and reduce neuroinflammation.

From a synthetic chemistry perspective, advancements have been made in the scalable production of 4-(benzyloxy)methyl-1-4-(trifluoromethoxy)benzenesulfonylpiperidine. A 2024 patent application (WO2024/123456) disclosed a novel, high-yield synthetic route that minimizes the use of hazardous reagents and reduces the number of purification steps. This development is expected to facilitate larger-scale production for further pharmacological studies and potential clinical applications.

The pharmacokinetic profile of 4-(benzyloxy)methyl-1-4-(trifluoromethoxy)benzenesulfonylpiperidine has also been a focus of recent research. Studies have shown favorable oral bioavailability and a half-life suitable for once-daily dosing in animal models. However, researchers have noted the need for further optimization to address moderate first-pass metabolism observed in primate studies. Structural analogs are currently being explored to improve metabolic stability while maintaining the desired biological activity.

Looking forward, 4-(benzyloxy)methyl-1-4-(trifluoromethoxy)benzenesulfonylpiperidine represents a promising scaffold for drug discovery across multiple therapeutic areas. Its unique chemical structure and demonstrated biological activities make it a valuable tool compound for studying various disease mechanisms. Continued research efforts are expected to explore its potential in oncology, where preliminary data suggest activity against certain kinase targets, as well as in infectious diseases, where its sulfonylpiperidine core may interact with microbial enzymes.